Methyl 5-bromo-2-methoxy-4-nitrobenzoate
Overview
Description
Methyl 5-bromo-2-methoxy-4-nitrobenzoate is a useful research compound. Its molecular formula is C9H8BrNO5 and its molecular weight is 290.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nucleophilic Displacement Reactions : It's used for studying nucleophilic displacement reactions of iodo- and bromo-imidazoles with methoxide, phenoxide, cyclic secondary amines, and cyanides (Kulkarni, Grimmett, Hanton, & Simpson, 1987).
Bromomethoxylation Reaction Study : Researchers use it to study the mechanism and stereochemical outcome of the bromomethoxylation reaction of a 4-[((p-nitrobenzoyl) oxy) methyl]-3-cephem derivative (Balsamo et al., 1991).
Determining Compound Structures : It's useful in determining the structures of compounds after bromination, nitration, and azo coupling (Grinev et al., 1971).
Crystal Structures of Benzoic Acid Derivatives : This compound is used for studying the crystal structures of benzoic acid derivatives (Pramanik, Dey, & Mukherjee, 2019).
Synthesis of Cardiotonic Drugs : It plays a role in the synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid, an intermediate product in preparing cardiotonic drugs Sulmazole and Isomazole (Lomov, 2019).
Synthesis of Push-Pull Naphthalenes : This compound is used in synthesizing "push-pull" naphthalenes, a specific chemical structure (Wong et al., 2002).
Synthesizing Benzimidazoles : It's useful for synthesizing 2-methyl-4-nitrobenzimidazoles, indicating its application in organic synthesis (Tian & Grivas, 1992).
Producing Hydroxybenzofuran Derivatives : Methyl 5-bromo-2-methoxy-4-nitrobenzoate is used in reactions to produce various derivatives of hydroxybenzofurans (Hishmat & Rahman, 1973).
properties
IUPAC Name |
methyl 5-bromo-2-methoxy-4-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO5/c1-15-8-4-7(11(13)14)6(10)3-5(8)9(12)16-2/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPCUSOBHOKLSFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)OC)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO5 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.07 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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